Di(benzotriazol-1-yl)carbonate

• IUPAC Name: bis(benzotriazol-1-yl) carbonate
• InChI: InChI=1S/C13H8N6O3/c20-13(21-18-11-7-3-1-5-9(11)14-16-18)22-19-12-8-4-2-6-10(12)15-17-19/h1-8H
• InChI Key: PPQNDCSTOHZQEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2OC(=O)ON3C4=CC=CC=C4N=N3
• Molecular Formula: C13H8N6O3
• Molecular Weight: 296.24 g/mol
• CAS RN: 88544-01-8

Description

Di(benzotriazol-1-yl)carbonate is a reactive condensing reagent used for the synthesis of peptides without racemization. Its molecular formula is C13H8N6O3.

Molecular Structure Analysis

The molecular structure of this compound consists of a carbonate group (CO3) bonded to two benzotriazol-1-yl groups. The InChI representation of its structure is InChI=1S/C13H8N6O3/c20-13(21-18-11-7-3-1-5-9(11)14-16-18)22-19-12-8-4-2-6-10(12)15-17-19/h1-8H.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 296.24 g/mol. It has 0 hydrogen bond donors, 7 hydrogen bond acceptors, and 4 rotatable bonds. Its topological polar surface area is 97 Ų. The compound has a complexity of 389.

Scientific Research Applications

Amino Protective Reagents

• t-Butyl Benzotriazol-1-yl Carbonate and Benzyl Benzotriazol-1-yl Carbonate : These compounds are effective for the t-butoxycarbonylation and benzyloxycarbonylation of amines and amino acids. They react rapidly and cleanly with various amines and amino acids to afford N-Boc amines and N-Boc amino acids in high yields (Kim & Chang, 1986).

Synthesis of 1-(Benzotriazol-1-yl)alkyl Esters

• Efficient General Synthesis Method : A method for obtaining 1-(Benzotriazol-1-yl)alkyl esters with high yields (averaging 86%) has been developed. This process involves the direct reaction of various aldehydes with N-acylbenzotriazoles (Katritzky, Pastor, & Voronkov, 1999).

Ligand Chemistry in Metal Complexes

• Coordination Chemistry with Metal Complexes : The coordination chemistry of five N,N′-bidentate ligands containing a 1-substituted benzotriazol unit has been explored. This research involves spectroscopic and electrochemical studies of ruthenium, palladium, copper, and silver complexes (Richardson & Steel, 2003).

Biotransformation of Benzotriazoles

• Aerobic Biological Degradation of Benzotriazoles : Investigation into the aerobic biological degradation mechanisms of benzotriazoles in activated sludge revealed significant insights into the degradation pathways and transformation products of these compounds (Huntscha et al., 2014).

Corrosion Protection in Concrete

• Corrosion Protection Systems for Concrete Structures : Research on benzotriazole derivatives, including BTA, shows promising results for developing corrosion protection systems for reinforced concrete structures, especially under carbonation attack (Ababneh & Sheban, 2009).

Antibacterial Applications

• Antibacterial Activity of Benzotriazole Derivatives : Synthesis and in vitro evaluation of novel benzotriazole-based compounds reveal significant antibacterial activity, presenting potential applications in chemotherapeutics (Rani et al., 2021).

Nucleoside Chemistry

• Nucleoside Derivatives for DNA Modification : O6-(benzotriazol-1-yl)inosine derivatives have been shown to be effective for the synthesis of challenging nucleoside derivatives, offering potential applications in site-specific DNA modification (Bae & Lakshman, 2007).

Catalysis in Polymer Synthesis

• Copolymerization of Carbon Dioxide with Epoxides : Di-nuclear bis(benzotriazole iminophenolate) cobalt complexes have been synthesized and used as catalysts for the efficient copolymerization of carbon dioxide with epoxides, producing polycarbonates (Su et al., 2019).

Mechanism of Action

Target of Action

Di(benzotriazol-1-yl)carbonate is primarily used as a reactive condensing reagent . Its main targets are peptides , where it aids in their synthesis .

Mode of Action

The compound interacts with peptides to facilitate their synthesis without causing racemization . This means it helps in the formation of peptides while preserving their chiral integrity.

Result of Action

The primary result of this compound’s action is the synthesis of peptides without racemization . This means it helps form peptides while maintaining the original spatial orientation of the constituent amino acids, which is crucial for the biological activity of the peptides.

Action Environment

The efficacy and stability of this compound, like many chemical reagents, are likely to be influenced by various environmental factors such as temperature , pH , and the presence of other chemicals. For instance, it is recommended to be stored at a temperature of 2-8°C , suggesting that its stability and reactivity could be affected by temperature changes.